Cas no 2410955-49-4 (O1-tert-butyl O4-ethyl cis-3-aminopiperidine-1,4-dicarboxylate)

O1-tert-butyl O4-ethyl cis-3-aminopiperidine-1,4-dicarboxylate is a versatile intermediate in organic synthesis, particularly valuable for the preparation of pharmacologically active compounds. Its cis-3-aminopiperidine scaffold is a key structural motif in medicinal chemistry, enabling the development of targeted molecules with enhanced binding affinity. The tert-butyl and ethyl ester groups provide orthogonal protecting functionality, facilitating selective deprotection and further derivatization. This compound’s well-defined stereochemistry ensures consistency in downstream applications, making it a reliable choice for researchers in drug discovery and development. Its stability under standard conditions and high purity further contribute to its utility in synthetic workflows.
O1-tert-butyl O4-ethyl cis-3-aminopiperidine-1,4-dicarboxylate structure
2410955-49-4 structure
Product Name:O1-tert-butyl O4-ethyl cis-3-aminopiperidine-1,4-dicarboxylate
CAS No:2410955-49-4
MF:C13H24N2O4
MW:272.340663909912
CID:5108584
Update Time:2025-11-02

O1-tert-butyl O4-ethyl cis-3-aminopiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,4-Piperidinedicarboxylic acid, 3-amino-, 1-(1,1-dimethylethyl) 4-ethyl ester, (3R,4R)-rel-
    • O1-tert-butyl O4-ethyl cis-3-aminopiperidine-1,4-dicarboxylate
    • Inchi: 1S/C13H24N2O4/c1-5-18-11(16)9-6-7-15(8-10(9)14)12(17)19-13(2,3)4/h9-10H,5-8,14H2,1-4H3/t9-,10+/m1/s1
    • InChI Key: HWBQJXRREBQWDK-ZJUUUORDSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CC[C@@H](C(OCC)=O)[C@@H](N)C1

O1-tert-butyl O4-ethyl cis-3-aminopiperidine-1,4-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXJ008-100MG
O1-tert-butyl O4-ethyl cis-3-aminopiperidine-1,4-dicarboxylate
2410955-49-4 95%
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¥ 957.00 2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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O1-tert-butyl O4-ethyl cis-3-aminopiperidine-1,4-dicarboxylate
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXJ008-500MG
O1-tert-butyl O4-ethyl cis-3-aminopiperidine-1,4-dicarboxylate
2410955-49-4 95%
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¥ 2,554.00 2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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¥ 3,828.00 2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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O1-tert-butyl O4-ethyl cis-3-aminopiperidine-1,4-dicarboxylate
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¥ 19,140.00 2023-04-07
Enamine
EN300-6732409-0.05g
rac-1-tert-butyl 4-ethyl (3R,4R)-3-aminopiperidine-1,4-dicarboxylate
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Enamine
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rac-1-tert-butyl 4-ethyl (3R,4R)-3-aminopiperidine-1,4-dicarboxylate
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Enamine
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rac-1-tert-butyl 4-ethyl (3R,4R)-3-aminopiperidine-1,4-dicarboxylate
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$567.0 2025-03-13
Enamine
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rac-1-tert-butyl 4-ethyl (3R,4R)-3-aminopiperidine-1,4-dicarboxylate
2410955-49-4 92.0%
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$891.0 2025-03-13

Additional information on O1-tert-butyl O4-ethyl cis-3-aminopiperidine-1,4-dicarboxylate

Comprehensive Guide to O1-tert-butyl O4-ethyl cis-3-aminopiperidine-1,4-dicarboxylate (CAS No. 2410955-49-4)

O1-tert-butyl O4-ethyl cis-3-aminopiperidine-1,4-dicarboxylate (CAS No. 2410955-49-4) is a specialized piperidine derivative widely used in pharmaceutical research and organic synthesis. This compound features a unique cis-3-aminopiperidine core, which is crucial for its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Researchers and manufacturers value this compound for its versatility and potential applications in creating bioactive molecules.

The molecular structure of O1-tert-butyl O4-ethyl cis-3-aminopiperidine-1,4-dicarboxylate includes a tert-butyl and an ethyl ester group, which enhance its stability and reactivity in synthetic pathways. This makes it an excellent intermediate for constructing complex heterocyclic compounds, a hot topic in modern medicinal chemistry. With the growing demand for CNS-targeting drugs, this compound has gained attention for its potential in treating neurological disorders such as Alzheimer's and Parkinson's disease.

One of the key advantages of O1-tert-butyl O4-ethyl cis-3-aminopiperidine-1,4-dicarboxylate is its compatibility with various cross-coupling reactions, a technique frequently searched by synthetic chemists. Its amino group allows for further functionalization, making it a valuable building block in peptide mimetics and small-molecule inhibitors. Recent studies highlight its role in optimizing drug candidates with improved bioavailability and target specificity.

In the pharmaceutical industry, CAS No. 2410955-49-4 is often discussed in the context of fragment-based drug design (FBDD), a trending approach in drug discovery. The compound’s balanced lipophilicity and hydrogen-bonding capacity make it suitable for lead optimization projects. Additionally, its carboxylate esters provide handles for prodrug strategies, a topic of high interest in improving drug delivery systems.

From a market perspective, the demand for O1-tert-butyl O4-ethyl cis-3-aminopiperidine-1,4-dicarboxylate is rising due to its relevance in neuropharmacology and oncology research. Suppliers and contract research organizations (CROs) frequently list this compound in their catalogs, catering to academic and industrial researchers. Its high purity and well-documented synthesis protocols contribute to its popularity in high-throughput screening (HTS) campaigns.

For researchers exploring piperidine-based scaffolds, this compound offers a strategic advantage. Its stereochemistry (cis-configuration) is particularly valuable in designing enantioselective catalysts and chiral auxiliaries, aligning with the increasing focus on asymmetric synthesis. Moreover, its stability under standard laboratory conditions ensures reproducibility in experiments, a critical factor in preclinical development.

In summary, O1-tert-butyl O4-ethyl cis-3-aminopiperidine-1,4-dicarboxylate (CAS No. 2410955-49-4) is a multifaceted compound with significant applications in drug discovery and organic synthesis. Its structural features, reactivity, and alignment with current research trends make it a sought-after reagent in the scientific community. As the pharmaceutical industry continues to innovate, this compound is poised to play a pivotal role in the development of next-generation therapeutics.

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